Methyl 6-hydroxybenzo[b]thiophene-2-carboxylate

• Molecular Formula: C10H8O3S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: methyl 6-hydroxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C10H8O3S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5,11H,1H3
• InChI Key: ARRVKGJATNJVBW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=C(C=C2)O

Description

Methyl 6-hydroxybenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H8O3S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above prepared 6-methoxy-benzo[b]thiophene-2-carboxylic acid methyl ester (0.200 g, 0.900 mmol) was dissolved in 5.5 mL of CH2Cl2, cooled to 0° C., and treated with BBr3 (1.90 mL of 1M solution in CH2Cl2, 2 eq.). After 3 additional h at ambient temperature, the reaction mixture was carefully poured onto crashed ice, twofold extracted with AcOEt, washed with water and brine, dried over magnesium sulfate, and evaporated to dryness. Flash chromatography (SiO2, hexane/AcOEt=8/2) gave 0.061 g of the title compound as light brown solid.